Cas no 63527-52-6 (Cefotaxime)

Cefotaxime is a third-generation cephalosporin antibiotic and lactamase resistant cephalosporin, which has a wide range of anti gram positive and gram negative bacteria

Cefotaxime structure

Product Name:Cefotaxime

CAS No:63527-52-6

Molecular Formula:C₁₆H₁₇N₅O₇S₂

Molecular Weight:455.46

MDL:MFCD00864971

CID:58049

PubChem ID:5479527

Cefotaxime Properties

Names and Identifiers

- Cefotaxime
- Cefotaxima acid
- (6R,7R)-3-[(Acetyl-oxy)methyl]-7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)-acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-, (6R,7R)-
- Cefabol
- Cephotaxime
- (((2-amino- 4-thiazolyl)methoxyimino)acetyl)amino)-8-oxo-, (6r-(6alpha,7beta(z) 3-[(Acetyloxy)methyl]-7-[[(2-amino-4-thiazoly)(methoxyimino)acethyl]amino]-8-oxo-5-thia-1-azabicyclo[4,2,0]oct-2-ene-2-carboxylic acid(sodium salt)
- (6R,7R)-3-(Acetoxymethyl)-7-((E)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Zariviz
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[(acetyloxy)methyl]-7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-,[6R-[6a,7b(Z)]]-
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-,(6R,7R)- (9CI)
- Cefotaxime acid
- Ceftax
- Claforan
- Omnatax
- Taxim
- Zeefotax
- Claforan (*Sodium salt*)
- Cefotaxime [INN:BAN]
- SCHEMBL3731931
- (6R,7R)-3-(acetoxymethyl)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-3-(acetoxymethyl)-7-[[(2Z)-2-(2-aminothiazol-4-yl)-2-methoxyimino-acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 4kot
- Cephotaxim
- Cefotaxim Hikma (TN)
- UNII-N2GI8B1GK7
- Cefotaximum [INN-Latin]
- 3-(Acetyloxymethyl)-7-(((2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyimino-acetyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- BRD-K78364995-236-03-5
- Prestwick3_000139
- BDBM50482777
- CEFOTAXIME [JAN]
- E-cefotaxime
- (6R,7R)-3-(acetyloxymethyl)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyimino-ethanoyl]amino]-8-oxo-5-thia-1-azabicy clo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-3-(Acetoxymethyl)-7-((2-(2-amino-4-thiazolyl)-2-methoxyiminoglyoxylamino)-8-oco-5-thia-1-azabicyclo(4.2.0)oct-2-en-2-carbonsaeure
- BSPBio_000218
- (E)-Cefotaxime
- BPBio1_000240
- (6R,7R)-3-[(acetyloxy)methyl]-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R,Z)-3-(ACETOXYMETHYL)-7-(2-(2-AMINOTHIAZOL-4-YL)-2-(METHOXYIMINO)ACETAMIDO)-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID
- EN300-21702510
- RU 24662
- SDCCGSBI-0050266.P002
- C06885
- (6R,7R,Z)-3-(acetoxymethyl)-7-(2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-3-(Acetoxymethyl)-7-(()-2-(2-amino-4-thiazolyl)-2-methoxyiminoglyoxylamino)-8-oco-5-thia-1-azabicyclo(4.2.0)oct-2-en-2-carbonsaeure
- D07647
- EINECS 264-299-1
- A936301
- CHEBI:204928
- DTXCID501476108
- DTXSID6022761
- Cefotaxima (INN-Spanish)
- CS-0013515
- CEFOTAXIME [INN]
- CEFOTAXIME [WHO-DD]
- AS-12690
- Cefotaximum (INN-Latin)
- Cefotaxim Hikma
- s4720
- HY-A0088A
- (6R,7R)-3-Acetoxymethyl-7-{2-(2-amino-thiazol-4-yl)-2-[(Z)-methoxyimino]-acetylamino}-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- MFCD00864971
- N2GI8B1GK7
- Cefotaxima [INN-Spanish]
- Cefotaximum
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-((acetyloxy)methyl)-7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-8-oxo-, (6R-(6alpha,7beta(Z)))-
- Prestwick2_000139
- AC-217
- (6R,7R,Z)-3-(acetoxymethyl)-7-(2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-8-oxo-5-thia-1-aza-bicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- 60846-21-1
- Cefotaxim
- CEFOTAXIME [VANDF]
- Lopac0_000278
- HMS2090M11
- AKOS015951267
- Cefotaxime (INN)
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-((acetyloxy)methyl)-7-(((2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-8-oxo-, (6R,7R)-
- 3-(acetoxymethyl)-7beta-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3,4-didehydrocepham-4-carboxylic acid
- clo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-3-(acetoxymethyl)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- (6R,7R)-3-[(acetyloxy)methyl]-7-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 63527-52-6
- CHEMBL1730
- (6r,7r)-3-(Acetyloxymethyl)-7-[[(2z)-2-(2-Amino-1,3-Thiazol-4-Yl)-2-Methoxyimino-Ethanoyl]amino]-8-Oxo-5-Thia-1-Azabicyclo[4.2.0]oct-2-Ene-2-Carboxylic Acid
- Q27262497
- (6R,7R)-3-Acetoxymethyl-7-(2-(2-amino-thiazol-4-yl)-2-((Z)-methoxyimino)-acetylamino)-8-oxo-5-thia-1-aza-bicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- J01DA10
- (6R,7R)-3-(acetyloxymethyl)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyimino-ethanoyl]amino]-8-oxo-5-thia-1-azabicy
- CEFOTAXIME [MI]
- DB00493
- (6R,7R)-3-(acetyloxymethyl)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cefotaxima
- HR-756
- BRD-K78364995-236-17-5
- DTXSID501100149
- (6R,7R)-3-[(Acetyloxy)methyl]-7-[[(2E)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 1ST10011
- DA-51752
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-[[(2E)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-, (6R,7R)-; 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-[[(2-amino-4-thiaz
- BRD-K78364995-236-16-7
- +Expand
- MDL： MFCD00864971
- InChIKey： GPRBEKHLDVQUJE-QSWIMTSFSA-N
- Inchi： InChI=1S/C16H17N5O7S2/c1-6(22)28-3-7-4-29-14-10(13(24)21(14)11(7)15(25)26)19-12(23)9(20-27-2)8-5-30-16(17)18-8/h5,10,14H,3-4H2,1-2H3,(H2,17,18)(H,19,23)(H,25,26)/b20-9-/t10-,14-/m1/s1
- SMILES： CC(OCC1=C(N2C([C@@H](NC(/C(/C3=CSC(N3)=N)=N\OC)=O)[C@H]2SC1)=O)C(O)=O)=O

Computed Properties

Exact Mass: 455.05700
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 9
Monoisotopic Mass: 455.057
Heavy Atom Count: 30
Complexity: 833
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _1.4
Topological Polar Surface Area: 227A^2

Experimental Properties

LogP: 0.28750
PSA: 227.05000
Refractive Index: 1.778
Melting Point: >360°C
Color/Form: White powder
Density: 1.8

Cefotaxime Security Information

RTECS：XI0240000
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
Signal Word：Warning

Cefotaxime Customs Data

HS CODE：3003201100
Customs Data：

China Customs Code:
3003201100

Cefotaxime Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01DH2R-5mg	Cefotaxime	63527-52-6	98%(HPLC)	5mg	$68.00	2024-04-22
A2B Chem LLC	AX07475-100mg	Cefotaxime	63527-52-6	99%	100mg	$40.00
Aaron	AR01DHB3-10mg	Cefotaxime	63527-52-6	90%	10mg	$23.00
abcr	AB509245-1 g	Cefotaxime, 95%; .	63527-52-6	95%	1g	€144.40	2023-05-18
ChemScence	CS-0013515-100mg	Cefotaxime	63527-52-6	99.55%	100mg	$50.0	2022-04-26
Enamine	EN300-708762-0.1g	(6R,7R)-3-[(acetyloxy)methyl]-7-[2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid	63527-52-6		0.1g	$125.0	2023-09-16
eNovation Chemicals LLC	Y1053905-5g	Cefotaxime	63527-52-6	98%	5g	$315	2021-10-21
Key Organics Ltd	AS-12690-1MG	Cefotaxime	63527-52-6	>98%	1mg	£36.00	2023-09-08
LKT Labs	C1632-100 mg	Cefotaxime Acid	63527-52-6	≥91%	100MG	$50.00	2023-07-11
MedChemExpress	HY-A0088A-10mM*1mLinDMSO	Cefotaxime	63527-52-6	99.55%	10mM*1mLinDMSO	￥550	2022-05-18

Cefotaxime Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:63527-52-6)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

TAI ZHOU HUA XI Technology Co., Ltd.

Audited Supplier

(CAS:63527-52-6)

MR./MRS.:CHI XIAN SHENG

Phone:13857648919

Email:97621963@qq.com

widely chemical reagent

Audited Supplier

(CAS:63527-52-6)

MR./MRS.:ZHAO FANG

Phone:13385289472

Email:z13385289472@163.com

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:63527-52-6)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

Nantong Reform Petro-chemical Co.,Ltd

Audited Supplier

(CAS:63527-52-6)

MR./MRS.:CAO HAI YAN

Phone:19952847550

Email:2143087160@qq.com

Wuhan Huajiu Pharmaceutical Technology Co., Ltd.

Audited Supplier

(CAS:63527-52-6)

MR./MRS.:WANG YAN

Phone:15527230951

Email:3317219330@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:63527-52-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Cefotaxime Related Literature

1. Amperometric detection of extended-spectrum β-lactamase activity: application to the characterization of resistant E. coli strains

Murielle Rochelet,Sébastien Solanas,Laetitia Betelli,Catherine Neuwirth,Fabienne Vienney,Alain Hartmann Analyst 2015 140 3551
2. Synthesis of magnetic graphene oxide doped with strontium titanium trioxide nanoparticles as a nanocomposite for the removal of antibiotics from aqueous media

Hamid Rashidi Nodeh,Hassan Sereshti RSC Adv. 2016 6 89953
3. Studies on drug release kinetics and antibacterial activity against drug-resistant bacteria of cefotaxime sodium loaded layered double hydroxide–fenugreek nanohybrid

Eswaravara Prasadarao Komarala,Sejal Doshi,Shankar Thiyagarajan,Mohammed Aslam,Dhirendra Bahadur New J. Chem. 2018 42 129
4. Validation of a modified IDEXX defined-substrate assay for detection of antimicrobial resistant E. coli in environmental reservoirs

Gracie Hornsby,Temitope D. Ibitoye,Shivaramu Keelara,Angela Harris Environ. Sci.: Processes Impacts 2023 25 37
5. Microfluidic screening of antibiotic susceptibility at a single-cell level shows the inoculum effect of cefotaxime on E. coli

Witold Postek,Pawel Gargulinski,Ott Scheler,Tomasz S. Kaminski,Piotr Garstecki Lab Chip 2018 18 3668
6. A valuable way for understanding the relationships between lysozyme and cephalosporin analogues by flow injection chemiluminescence

Zhuming Wang,Zhenghua Song Analyst 2010 135 2546
7. Degradation mechanisms of cefotaxime using biochar supported Co/Fe bimetallic nanoparticles

Hongwei Wu,Qiyan Feng,Ping Lu,Meng Chen,Hong Yang Environ. Sci.: Water Res. Technol. 2018 4 964
8. Photochemically assisted formation of silver nanoparticles by dithizone, and its application in amperometric sensing of cefotaxime

Sandeep Gupta,Rajiv Prakash J. Mater. Chem. C 2014 2 6859
9. Inhibitive action and adsorption behavior of cefotaxime drug at copper/hydrochloric acid interface: electrochemical, surface and quantum chemical studies

Mahmoud N. El-Haddad RSC Adv. 2016 6 57844
10. Significant role of Asn-247 and Arg-64 residues in close proximity of the active site in maintaining the catalytic function of CTX-M-15 type β-lactamase

Lubna Maryam,Shamsi Khalid,Abid Ali,Asad U. Khan RSC Adv. 2019 9 5325

63527-52-6 (Cefotaxime) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:63527-52-6)Cefotaxime

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:63527-52-6)Cefotaxime

Purity:99%/99%/99%

Quantity:5g/10g/25g

Price($):230.0/364.0/718.0

Cas no 63527-52-6 (Cefotaxime)

Cefotaxime Properties

Names and Identifiers

Computed Properties

Experimental Properties

Cefotaxime Security Information

Cefotaxime Customs Data

China Customs Code:

Cefotaxime Price

Cefotaxime Suppliers

Cefotaxime Related Literature

63527-52-6 (Cefotaxime) Related Products